Cas no 1249695-22-4 (3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol)

• Product Name: 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol
• CAS No: 1249695-22-4
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 5216543
• PubChem ID: 60704287
• Update Time: 2025-10-31

3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(1-Benzothiophen-3-ylmethyl)amino]propan-1-ol
• 3-((Benzo[b]thiophen-3-ylmethyl)amino)propan-1-ol
• 3-{[(1-benzothiophen-3-yl)methyl]amino}propan-1-ol
• 1-Propanol, 3-[(benzo[b]thien-3-ylmethyl)amino]-
• 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol

• Inchi： 1S/C12H15NOS/c14-7-3-6-13-8-10-9-15-12-5-2-1-4-11(10)12/h1-2,4-5,9,13-14H,3,6-8H2
• InChI Key： IOBCKTVSJOPRGB-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CNCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• XLogP3: 2
• Topological Polar Surface Area: 60.5

Additional information on 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol

Comprehensive Overview of 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol (CAS No. 1249695-22-4)

3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol, with the CAS number 1249695-22-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the benzothiophene core and the aminopropanol side chain, make it a promising candidate for further scientific exploration.

In recent years, the demand for benzothiophene-based compounds has surged due to their potential therapeutic benefits. Researchers are particularly interested in their role as kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and central nervous system (CNS) agents. The compound 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol is no exception, with studies suggesting its relevance in neuroprotective and anti-inflammatory applications. Its CAS No. 1249695-22-4 is frequently cited in patent literature, highlighting its commercial and academic value.

One of the most searched questions related to this compound is: "What are the potential medical applications of 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol?" Preliminary research indicates that its aminopropanol moiety may interact with neurotransmitter systems, making it a subject of interest for neurological disorders such as Parkinson's disease and depression. Additionally, its benzothiophene scaffold is often associated with anticancer properties, though further studies are needed to validate these claims.

The synthesis of 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol involves multi-step organic reactions, including alkylation and reductive amination processes. Chemists and researchers often seek information on "optimized synthesis routes for CAS 1249695-22-4" to improve yield and purity. Recent advancements in green chemistry have also prompted inquiries into environmentally friendly synthesis methods for such compounds.

From a commercial perspective, 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol is available through specialized chemical suppliers, often listed under its CAS No. 1249695-22-4. Buyers frequently search for "high-purity 1249695-22-4 for research" or "bulk suppliers of benzothiophene derivatives". The compound's stability, solubility, and storage conditions are also common topics of discussion among end-users.

In the context of drug discovery, this compound is often compared to other benzothiophene analogs. Questions like "How does 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol compare to similar kinase inhibitors?" are frequently explored in scientific forums. Its structure-activity relationship (SAR) is a key area of study, particularly in optimizing its pharmacological profile.

As the scientific community continues to explore the potential of 3-{(1-benzothiophen-3-yl)methylamino}propan-1-ol, its CAS No. 1249695-22-4 remains a focal point in databases like PubChem and Reaxys. Future research directions may include in vivo studies, toxicological assessments, and formulation development, ensuring its relevance in both academic and industrial settings.